Cas no 1047630-55-6 (5-Chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid)

• Product Name: 5-Chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
• CAS No: 1047630-55-6
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• MDL: MFCD30489217
• CID: 2359558
• PubChem ID: 57826389
• Update Time: 2024-02-28

5-Chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-(1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic acid
• 5-chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
• 5-chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid（WS200404）
• KBOSDMHARWSTCV-UHFFFAOYSA-N
• 5-Chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid

• MDL： MFCD30489217
• Inchi： 1S/C9H7ClN2O2S/c1-12-6(2-3-11-12)5-4-7(9(13)14)15-8(5)10/h2-4H,1H3,(H,13,14)
• InChI Key： KBOSDMHARWSTCV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)S1)C1=CC=NN1C

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• XLogP3: 2.4

Experimental Properties

• Color/Form: No date available
• Density: 1.6±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 382.2±42.0 °C at 760 mmHg
• Flash Point: 184.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids